N-(3-chloro-4-methoxyphenyl)-5,6-dimethylthieno[2,3-d]pyrimidin-4-amine

• IUPAC Name: N-(3-chloro-4-methoxyphenyl)-5,6-dimethylthieno[2,3-d]pyrimidin-4-amine
• InChI: InChI=1S/C15H14ClN3OS/c1-8-9(2)21-15-13(8)14(17-7-18-15)19-10-4-5-12(20-3)11(16)6-10/h4-7H,1-3H3,(H,17,18,19)
• InChI Key: RRAJIGKCKSFRIX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=NC=NC(=C12)NC3=CC(=C(C=C3)OC)Cl)C
• Molecular Formula: C15H14ClN3OS
• Molecular Weight: 319.8 g/mol

Description

The compound "N-(3-chloro-4-methoxyphenyl)-5,6-dimethylthieno[2,3-d]pyrimidin-4-amine" belongs to a class of chemicals known for their heterocyclic structure incorporating pyrimidin-amine functionalities. These compounds are of interest due to their diverse biological activities and potential in pharmacological applications. Although the focus will exclude drug use and side effects, understanding the synthesis, structure, and chemical properties is crucial for scientific and industrial applications.

Synthesis Analysis

The synthesis of related pyrimidin-amine derivatives often involves multi-step chemical reactions, including nucleophilic displacement and cyclization processes. For instance, compounds with a similar structural motif have been synthesized through nucleophilic displacement of chloride substituted in the pyrimidine heterocyclic ring, followed by identification using techniques like TLC, IR, NMR, and elemental analysis (Jafar et al., 2017).

Molecular Structure Analysis

The molecular structure of compounds in this class is characterized using spectroscopic methods, including IR, 1H-NMR, and 13C-NMR, along with X-ray diffraction to determine the crystal structure. The crystal structure provides insights into the molecular conformation and the interactions that stabilize the structure, such as hydrogen bonding and π-stacking interactions (Repich et al., 2017).

Chemical Reactions and Properties

These compounds participate in a variety of chemical reactions, reflecting their reactivity and functional group compatibility. For instance, chlorination, aminization, and reactions with nucleophilic reagents are common, leading to a wide range of derivatives with potential biological activities. The reactivity is often explored through the synthesis of analogs and evaluation of their biological effects (Farouk et al., 2021).

Physical Properties Analysis

The physical properties of such compounds, including solubility, melting point, and crystallinity, are crucial for their application and handling. These properties are influenced by the molecular structure and can be studied through crystalline analysis and solubility tests. The crystallographic data, such as space group and lattice parameters, provide insights into the material's physical characteristics (Lu Jiu-fu et al., 2015).

Chemical Properties Analysis

The chemical properties, including acidity, basicity, and reactivity towards various reagents, define the compound's behavior in chemical reactions and its stability. These properties are often explored through synthetic pathways, reactivity studies, and the exploration of potential biological activities, highlighting the compound's versatility and potential for further chemical modification (Makarov et al., 2003).